8-Benzyl-3,8-diazabicyclo[3.2.1]octane dihydrochloride

• IUPAC Name: 8-benzyl-3,8-diazabicyclo[3.2.1]octane;dihydrochloride
• InChI: InChI=1S/C13H18N2.2ClH/c1-2-4-11(5-3-1)10-15-12-6-7-13(15)9-14-8-12;;/h1-5,12-14H,6-10H2;2*1H
• InChI Key: OIWIGPGLVURHQP-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CNCC1N2CC3=CC=CC=C3.Cl.Cl
• Molecular Formula: C13H20Cl2N2
• DSSTOX Substance ID: DTXSID60743567
• Molecular Weight: 275.21 g/mol
• CAS RN: 93428-55-8

Description

8-Benzyl-3,8-diazabicyclo[3.2.1]octane dihydrochloride is a chemical compound with the CAS Number: 93428-55-8. It has a molecular weight of 275.22. The compound is a white solid.

Molecular Structure Analysis

The IUPAC name of this compound is (1R,5S)-8-benzyl-3,8-diazabicyclo[3.2.1]octane dihydrochloride. The InChI code is 1S/C13H18N2.2ClH/c1-2-4-11(5-3-1)10-15-12-6-7-13(15)9-14-8-12;;/h1-5,12-14H,6-10H2;2*1H.

Physical And Chemical Properties Analysis

8-Benzyl-3,8-diazabicyclo[3.2.1]octane dihydrochloride is a white solid. It has a molecular weight of 275.22. The compound should be stored in a refrigerator.

Scientific Research Applications

Application 1: Synthesis of Tropane Alkaloids

• Scientific Field : Organic & Biomolecular Chemistry.
• Summary of the Application : The 8-azabicyclo[3.2.1]octane scaffold is the central core of the family of tropane alkaloids, which display a wide array of interesting biological activities. Research directed towards the preparation of this basic structure in a stereoselective manner has attracted attention from many research groups worldwide.
• Methods of Application : Most of the approaches rely on the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold. There are also methodologies reported in which the stereochemical control is achieved directly in the same transformation that generates the 8-azabicyclo[3.2.1]octane architecture or in a desymmetrization process starting from achiral tropinone derivatives.
• Results or Outcomes : This application has led to the synthesis of tropane alkaloids, which have a wide array of interesting biological activities.

Application 2: Asymmetric 1,3-Dipolar Cycloadditions

• Scientific Field : Chemical Communications.
• Summary of the Application : The first example of asymmetric 1,3-dipolar cycloadditions between diazo imine-derived cyclic azomethine ylides and acryloylpyrazolidinone using a rhodium (II) complex/chiral Lewis acid binary system is reported.
• Methods of Application : The asymmetric cycloadditions were performed using a rhodium (II) complex/chiral Lewis acid binary system.
• Results or Outcomes : The asymmetric cycloadditions afforded optically active 8-oxabicyclo[3.2.1]octanes with high diastereo- and enantioselectivities.

Safety And Hazards

The compound has several hazard statements: H302, H315, H319, H335. Precautionary statements include P261, P264, P270, P280, P301, P301, P302, P305, P312, P321, P330, P338, P351, P352, P362. It is harmful by inhalation, in contact with skin, and if swallowed.